Cas no 34235-81-9 (L-Isoleucine,N-[(4-methylphenyl)sulfonyl]-)

• Product Name: L-Isoleucine,N-[(4-methylphenyl)sulfonyl]-
• CAS No: 34235-81-9
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• MDL: MFCD00136702
• CID: 318344
• PubChem ID: 6941791
• Update Time: 2025-04-19

L-Isoleucine,N-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine,N-[(4-methylphenyl)sulfonyl]-
• 3-methyl-2-[(4-methylphenyl)sulfonylamino]pentanoic acid
• 4-toluenesulfonyl-L-isoleucine
• AC1L7FJK
• AC1Q2S2V
• CBDivE_013913
• CTK6C7663
• HMS2619D11
• N-(p-toluenesulfonyl)-isoleucine
• N-(p-toluenesulfonyl)-L-isoleucine
• N-(toluene-4-sulfonyl)-L-isoleucine
• NSC339916
• N-tosyl-(S)-isoleucine
• Oprea1_157360
• (2S,3S)-3-methyl-2-(4-methylbenzenesulfonamido)pentanoic acid
• AKOS005429464
• NS-04738
• (2S,3S)-3-methyl-2-[(4-methylphenyl)sulfonylamino]pentanoic acid
• EN300-302698
• Z115608306
• p-toluenesulfonyl-l-isoleucine
• (2S,3S)-3-Methyl-2-(4-methylphenylsulfonamido)pentanoic acid
• 34235-81-9
• MFCD00136702

• MDL： MFCD00136702
• Inchi： 1S/C13H19NO4S/c1-4-10(3)12(13(15)16)14-19(17,18)11-7-5-9(2)6-8-11/h5-8,10,12,14H,4H2,1-3H3,(H,15,16)/t10-,12-/m0/s1
• InChI Key： VPXRIBOJICTEAH-JQWIXIFHSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N[C@H](C(=O)O)[C@@H](C)CC)(=O)=O

Computed Properties

• Exact Mass: 285.10357
• Monoisotopic Mass: 285.103479
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8
• XLogP3: 2.6

Experimental Properties

• Density: 1.218
• Boiling Point: 450.1°C at 760 mmHg
• Flash Point: 226°C
• Refractive Index: 1.537
• PSA: 83.47
• LogP: 3.24430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives